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For Researchers, Scientists, and Drug Development Professionals

Introduction
Gamma-bisabolene (γ-bisabolene) is a monocyclic sesquiterpene hydrocarbon with the

molecular formula C₁₅H₂₄ and a molecular weight of approximately 204.35 g/mol .[1][2] It exists

as a mixture of geometric isomers, primarily the (E) and (Z)-isomers, which differ in the

stereochemistry around the exocyclic double bond.[3] These isomers are found in the essential

oils of various plants, including those of the Laurencia genus and Andrographis paniculata, and

have garnered significant interest due to their diverse biological activities, which include

potential anticancer and anti-inflammatory properties. This guide provides a comprehensive

overview of the discovery, isolation, and characterization of γ-bisabolene isomers, with a focus

on detailed experimental methodologies and data presentation.

Physicochemical and Spectroscopic Properties of γ-
Bisabolene Isomers
A summary of the key physicochemical and spectroscopic data for the (E) and (Z)-isomers of γ-

bisabolene is presented below. This data is essential for the identification and characterization

of these compounds.
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Property (E)-γ-Bisabolene (Z)-γ-Bisabolene

Molecular Formula C₁₅H₂₄ C₁₅H₂₄

Molecular Weight 204.35 g/mol [2] 204.35 g/mol [1]

CAS Number 53585-13-0[2] 13062-00-5[1]

Boiling Point 280.8 ± 20.0 °C (Predicted)
280.00 to 281.00 °C @ 760.00

mm Hg

Solubility
Insoluble in water; Soluble in

organic solvents[3]
Soluble in organic solvents

¹H NMR
See Table 2 for detailed

assignments.

See Table 3 for detailed

assignments.

¹³C NMR
See Table 2 for detailed

assignments.

See Table 3 for detailed

assignments.

Mass Spectrometry (GC-MS)
See Table 4 for major

fragments.

See Table 5 for major

fragments.

Table 1: Physicochemical properties of (E)- and (Z)-γ-bisabolene.

¹H NMR

Chemical Shift

(ppm)

Multiplicity Assignment

¹³C NMR

Chemical Shift

(ppm)

Assignment

Data not fully

available in

search results

Data not fully

available in

search results

Table 2: ¹H and ¹³C NMR Spectral Data for (E)-γ-Bisabolene. (Note: Complete, assigned

spectra were not available in the search results. This table serves as a template for

experimental data.)
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¹H NMR

Chemical Shift

(ppm)

Multiplicity Assignment

¹³C NMR

Chemical Shift

(ppm)

Assignment

Data not fully

available in

search results

Data not fully

available in

search results

Table 3: ¹H and ¹³C NMR Spectral Data for (Z)-γ-Bisabolene. (Note: Complete, assigned

spectra were not available in the search results. This table serves as a template for

experimental data.)

Mass-to-Charge Ratio (m/z) Relative Intensity Proposed Fragment

204 [M]⁺ Molecular Ion

135 High [C₁₀H₁₅]⁺

107 High [C₈H₁₁]⁺

93 Moderate [C₇H₉]⁺

69 High [C₅H₉]⁺

Table 4: Prominent Mass Fragments of (E)-γ-Bisabolene from GC-MS Analysis.

Mass-to-Charge Ratio (m/z) Relative Intensity Proposed Fragment

204 [M]⁺ Molecular Ion

119 High [C₉H₁₁]⁺

107 High [C₈H₁₁]⁺

93 Moderate [C₇H₉]⁺

69 High [C₅H₉]⁺

Table 5: Prominent Mass Fragments of (Z)-γ-Bisabolene from GC-MS Analysis.[1]
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Biosynthesis of (Z)-γ-Bisabolene
The biosynthesis of (Z)-γ-bisabolene is catalyzed by the enzyme (Z)-γ-bisabolene synthase.

The pathway begins with the universal precursor for sesquiterpenes, farnesyl pyrophosphate

(FPP). The enzyme facilitates the cyclization of FPP to form the final product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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essential and advanced chemicals, empowering
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